Cas no 81697-01-0 (Benzothiazole,2-(2-propyn-1-yloxy)-)

• Product name: Benzothiazole,2-(2-propyn-1-yloxy)-
• CAS No: 81697-01-0
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 708166

Benzothiazole,2-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(2-propyn-1-yloxy)-
• Benzothiazole, 2-(2-propynyloxy)- (6CI,9CI)

• Inchi： 1S/C10H7NOS/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h1,3-6H,7H2
• InChI Key： CYFQXMGOVBFDAQ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1OCC#C

Computed Properties

• Exact Mass: 189.025
• Monoisotopic Mass: 189.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3